Cas no 2104158-61-2 (3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine)

• Product Name: 3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine
• CAS No: 2104158-61-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6006197
• PubChem ID: 84672495
• Update Time: 2025-07-17

3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine
• 2104158-61-2
• EN300-1775020
• 3-[(1-methyl-1H-indol-7-yl)oxy]propan-1-amine

• Inchi： 1S/C12H16N2O/c1-14-8-6-10-4-2-5-11(12(10)14)15-9-3-7-13/h2,4-6,8H,3,7,9,13H2,1H3
• InChI Key： PQKNZNIEMXLLRG-UHFFFAOYSA-N
• SMILES： O(CCCN)C1=CC=CC2C=CN(C)C=21

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.2Ų

Additional information on 3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine

3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine (CAS No. 2104158-61-2): An Emerging Compound in Medicinal Chemistry

3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine (CAS No. 2104158-61-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and pharmacological properties. The chemical structure of 3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine includes an indole ring system substituted with a methoxypropylamine moiety, which imparts specific interactions with biological targets.

The indole scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with a wide range of biological activities. The presence of the 1-methyl substitution on the indole ring and the oxypropan-1-amine side chain in 3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine suggests potential interactions with various receptors and enzymes, making it a promising candidate for drug discovery and development.

Recent studies have explored the pharmacological properties of 3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine. One notable area of research is its potential as an antidepressant agent. Indole derivatives have been shown to modulate serotonin and norepinephrine levels, which are key neurotransmitters involved in mood regulation. Preliminary in vitro and in vivo studies have demonstrated that 3-(1-methyl-1H-indol-7-yl)oxypropan-1-amine exhibits significant antidepressant-like effects, suggesting its potential as a novel therapeutic agent for mood disorders.

In addition to its antidepressant properties, 3-(1-methyl-1H-indol-7-yloxy)propanamine has also been investigated for its anti-inflammatory and analgesic activities. Chronic inflammation is a common underlying factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. The ability of this compound to inhibit pro-inflammatory cytokines and reduce oxidative stress has been reported in several preclinical studies, highlighting its potential as a multifunctional therapeutic agent.

The structural versatility of 3-(1-methyl-1H-indol-7-yloxy)propanamine allows for further chemical modifications to optimize its pharmacological profile. Researchers have synthesized various analogs by altering the substituents on the indole ring or the side chain, leading to improved potency and selectivity. These efforts have resulted in compounds with enhanced bioavailability and reduced side effects, making them more suitable for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-methyl-1H-indol-7-yloxy)propanamine in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective treatment option for various conditions.

The synthesis of 3-(1-methyl-1H-indol-7-yloxy)propanamine involves multi-step organic reactions, including the formation of the indole ring system and the introduction of the methoxypropylamine moiety. Advanced synthetic methods, such as transition-metal catalysis and green chemistry approaches, have been employed to improve the efficiency and sustainability of the synthesis process. These advancements not only enhance the scalability of production but also reduce environmental impact.

In conclusion, 3-(1-methyl-1H-indol-7-yloxy)propanamine (CAS No. 2104158-61-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.